98-12-4

Cyclohexyltrichlorosilane

In Stock

• CAS RN:
• 98-12-4

• Formula:
• C6H11Cl3Si

• InChI:
• InChI=1S/C6H11Cl3Si/c7-10(8,9)6-4-2-1-3-5-6/h6H,1-5H2

• InChIKey:
• SIPHWXREAZVVNS-UHFFFAOYSA-N

• Cyclohexyltrichlorosilane appears as a colorless to pale yellow liquid with a pungent odor. Corrosive to metals and tissue.

(1S,6R)-7,7-dimethylbicyclo[4.1.0]hept-3-ene-3-carboxylic acid

In Stock

• CAS RN:
• 498-12-4

• Formula:
• C10H14O2

• InChI:
• InChI=1S/C10H14O2/c1-10(2)7-4-3-6(9(11)12)5-8(7)10/h3,7-8H,4-5H2,1-2H3,(H,11,12)/t7-,8+/m1/s1

• InChIKey:
• CKSIWMCJGLFKSZ-SFYZADRCSA-N

• (1S,6R)-7,7-Dimethylbicyclo[4.1.0]hept-3-ene-3-carboxylic acid is a natural product found in Calocedrus formosana with data available.

Glyoxylic acid

In Stock

• CAS RN:
• 298-12-4

• Formula:
• C2H2O3

• InChI:
• InChI=1S/C2H2O3/c3-1-2(4)5/h1H,(H,4,5)

• InChIKey:
• HHLFWLYXYJOTON-UHFFFAOYSA-N

• Glyoxylic acid, also known as glyoxylate or a-ketoacetate, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds containing a carboxylic acid group with the formula -C(=O)OH. Glyoxylic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Glyoxylic acid has been found throughout all human tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, glyoxylic acid is primarily located in the mitochondria, peroxisome and cytoplasm. Glyoxylic acid exists in all eukaryotes, ranging from yeast to humans. Glyoxylic acid participates in a number of enzymatic reactions. In particular, L-Alanine and glyoxylic acid can be biosynthesized from glycine and pyruvic acid;  which is mediated by the enzyme serine--pyruvate aminotransferase. In additi...

1-Iodoethyl acetate

• CAS RN:
• 13398-12-4

• Formula:
• C4H7IO2

• InChI:
• InChI=1S/C4H7IO2/c1-3(5)7-4(2)6/h3H,1-2H3

• InChIKey:
• FBQWMTAAWINZJD-UHFFFAOYSA-N

• 1-Iodoethyl acetate is a useful research compound. Its molecular formula is C4H7IO2 and its molecular weight is 214.00 g/mol. The purity is usually 95%.

Beryllium chloride fluoride

• CAS RN:
• 13598-12-4

• Formula:
• BeClF

• InChI:
• InChI=1S/Be.ClH.FH/h;2*1H/q+2;;/p-2

• InChIKey:
• PYEAOAQJXNQFEC-UHFFFAOYSA-L

• Beryllium chloride fluoride, also known as Beryllium chloride fluoride, is a useful research compound. Its molecular formula is BeClF and its molecular weight is 63.46 g/mol. The purity is usually 95%.

1-Butanesulfonamide, 1,1,2,2,3,3,4,4,4-nonafluoro-N-methyl-

In Stock

• CAS RN:
• 68298-12-4

• Formula:
• C5H4F9NO2S

• InChI:
• InChI=1S/C5H4F9NO2S/c1-15-18(16,17)5(13,14)3(8,9)2(6,7)4(10,11)12/h15H,1H3

• InChIKey:
• GFZPUWKGPNHWHD-UHFFFAOYSA-N

• 1-Butanesulfonamide, 1,1,2,2,3,3,4,4,4-nonafluoro-N-methyl- is a useful research compound. Its molecular formula is C5H4F9NO2S and its molecular weight is 313.14 g/mol. The purity is usually 95%.

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(4-chlorobenzylidene)propanehydrazide

In Stock

• CAS RN:
• 398998-12-4

• Formula:
• C27H29ClN4O

• InChI:
• InChI=1S/C27H29ClN4O/c28-25-13-11-22(12-14-25)21-29-30-26(33)15-16-31-17-19-32(20-18-31)27(23-7-3-1-4-8-23)24-9-5-2-6-10-24/h1-14,21,27H,15-20H2,(H,30,33)/b29-21+

• InChIKey:
• ZPZYUQSCJAYZOB-XHLNEMQHSA-N

• (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(4-chlorobenzylidene)propanehydrazide is a useful research compound. Its molecular formula is C27H29ClN4O and its molecular weight is 461.01. The purity is usually 95%.

8-(4-Ethoxybenzoyl)-6-[(2-fluorophenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one

In Stock

• CAS RN:
• 872198-12-4

• Formula:
• C27H22FNO5

• InChI:
• InChI=1S/C27H22FNO5/c1-2-32-19-9-7-17(8-10-19)26(30)21-16-29(15-18-5-3-4-6-22(18)28)23-14-25-24(33-11-12-34-25)13-20(23)27(21)31/h3-10,13-14,16H,2,11-12,15H2,1H3

• InChIKey:
• XCDAWTMSZYAKTB-UHFFFAOYSA-N

• 8-(4-Ethoxybenzoyl)-6-[(2-fluorophenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one is a useful research compound. Its molecular formula is C27H22FNO5 and its molecular weight is 459.473. The purity is usually 95%.

1-(3,5-Dimethylphenyl)ethane-1,2-diol

In Stock

• CAS RN:
• 880498-12-4

• Formula:
• C10H14O2

• InChI:
• InChI=1S/C10H14O2/c1-7-3-8(2)5-9(4-7)10(12)6-11/h3-5,10-12H,6H2,1-2H3

• InChIKey:
• ADLFAFRZFUHITB-UHFFFAOYSA-N

• 1-(3,5-Dimethylphenyl)ethane-1,2-diol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22. The purity is usually 95%.

N-(3-acetamidophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 893998-12-4

• Formula:
• C19H17N5O2S

• InChI:
• InChI=1S/C19H17N5O2S/c1-13(25)21-15-5-2-6-16(10-15)22-18(26)12-27-19-8-7-17(23-24-19)14-4-3-9-20-11-14/h2-11H,12H2,1H3,(H,21,25)(H,22,26)

• InChIKey:
• CHVGKMBLOXGXOE-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H17N5O2S and its molecular weight is 379.4 g/mol. The purity is usually 95%.

3-Ethyl-2-mercapto-6-methylthieno[2,3-D]pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 937598-12-4

• Formula:
• C9H10N2OS2

• InChI:
• InChI=1S/C9H10N2OS2/c1-3-11-8(12)6-4-5(2)14-7(6)10-9(11)13/h4H,3H2,1-2H3,(H,10,13)

• InChIKey:
• GEBAIIFLBDDNRD-UHFFFAOYSA-N

• 3-Ethyl-2-mercapto-6-methylthieno[2,3-D]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C9H10N2OS2 and its molecular weight is 226.3 g/mol. The purity is usually 95%.

4H-1-Benzopyran-7-carboxylic acid, 4-oxo-

In Stock

• CAS RN:
• 102298-12-4

• Formula:
• C10H6O4

• InChI:
• InChI=1S/C10H6O4/c11-8-3-4-14-9-5-6(10(12)13)1-2-7(8)9/h1-5H,(H,12,13)

• InChIKey:
• YVLMBDNLDHVPSL-UHFFFAOYSA-N

• 4H-1-Benzopyran-7-carboxylic acid, 4-oxo- is a useful research compound. Its molecular formula is C10H6O4 and its molecular weight is 190.15 g/mol. The purity is usually 95%.

1-(Amino)-2-pyrollidinone p-toluenesulfonate

In Stock

• CAS RN:
• 924898-12-4

• Formula:
• C11H16N2O4S

• InChI:
• InChI=1S/C7H8O3S.C4H8N2O/c1-6-2-4-7(5-3-6)11(8,9)10;5-6-3-1-2-4(6)7/h2-5H,1H3,(H,8,9,10);1-3,5H2

• InChIKey:
• XMURWDRIEUJHJF-UHFFFAOYSA-N

• 1-(Amino)-2-pyrollidinone p-toluenesulfonate is a useful research compound. Its molecular formula is C11H16N2O4S and its molecular weight is 272.32 g/mol. The purity is usually 95%.

5-(Nonyloxy)tryptamine

In Stock

• CAS RN:
• 157798-12-4

• Formula:
• C₁₉H₃₀N₂O

• InChI:
• InChI=1S/C19H30N2O/c1-2-3-4-5-6-7-8-13-22-17-9-10-19-18(14-17)16(11-12-20)15-21-19/h9-10,14-15,21H,2-8,11-13,20H2,1H3

• InChIKey:
• YHSMSRREJYOGQJ-UHFFFAOYSA-N

• Polysialic acid (PSA) mimetic as a selective 5-hydroxytryptamine receptor 1B (5-HT1B ) agonist
  5-nonyloxytryptamine is a tryptamine derivative that consists of serotonin bearing an additional O-nonyl substituent. 5-HT1B selective agonist, several times more potent than sumatriptan and inactive as a 5-HT1A agonist (Ki at 5-HT1B = 1 nM, selectivity over 5-HT1A > 300-fold). It has a role as a serotonergic agonist. It is a member of tryptamines, a primary amino compound and an aromatic ether. It derives from a serotonin. It is a conjugate base of a 5-nonyloxytryptaminium(1+).
  

1-[4-(Trifluoromethoxy)phenyl]cyclopropanamine

In Stock

• CAS RN:
• 1200798-12-4

• Formula:
• C10H10F3NO

• InChI:
• InChI=1S/C10H10F3NO/c11-10(12,13)15-8-3-1-7(2-4-8)9(14)5-6-9/h1-4H,5-6,14H2

• InChIKey:
• FEYUYWNRWUVYDE-UHFFFAOYSA-N

• 1-[4-(Trifluoromethoxy)phenyl]cyclopropanamine is a useful research compound. Its molecular formula is C10H10F3NO and its molecular weight is 217.19. The purity is usually 95%.

6-chloro-2-methyl-N-(4-methylbenzyl)pyrimidin-4-amine

In Stock

• CAS RN:
• 1111698-12-4

• Formula:
• C13H14ClN3

• InChI:
• InChI=1S/C13H14ClN3/c1-9-3-5-11(6-4-9)8-15-13-7-12(14)16-10(2)17-13/h3-7H,8H2,1-2H3,(H,15,16,17)

• InChIKey:
• AORARTDHGWKEBK-UHFFFAOYSA-N

• 6-chloro-2-methyl-N-(4-methylbenzyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C13H14ClN3 and its molecular weight is 247.72 g/mol. The purity is usually 95%.

4-Chloro-6-methyl-2-(thiophen-3-yl)pyrimidine

In Stock

• CAS RN:
• 1153298-12-4

• Formula:
• C9H7ClN2S

• InChI:
• InChI=1S/C9H7ClN2S/c1-6-4-8(10)12-9(11-6)7-2-3-13-5-7/h2-5H,1H3

• InChIKey:
• XGVCIWGLKOUHKW-UHFFFAOYSA-N

• 4-Chloro-6-methyl-2-(thiophen-3-yl)pyrimidine is a useful research compound. Its molecular formula is C9H7ClN2S and its molecular weight is 210.68 g/mol. The purity is usually 95%.

1-(3-Fluoropropyl)pyrrole

In Stock

• CAS RN:
• 1522798-12-4

• Formula:
• C7H10FN

• InChI:
• InChI=1S/C7H10FN/c8-4-3-7-9-5-1-2-6-9/h1-2,5-6H,3-4,7H2

• InChIKey:
• SAVKYOWIQLRVOW-UHFFFAOYSA-N

• 1-(3-Fluoropropyl)pyrrole is a useful research compound. Its molecular formula is C7H10FN and its molecular weight is 127.162. The purity is usually 95%.

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-[3-(trifluoromethyl)phenyl]acetamide

In Stock

• CAS RN:
• 2060498-12-4

• Formula:
• C15H13F3N2O2S

• InChI:
• InChI=1S/C15H13F3N2O2S/c1-8-13(9(2)21)23-14(19-8)20(10(3)22)12-6-4-5-11(7-12)15(16,17)18/h4-7H,1-3H3

• InChIKey:
• AJCFAPFLXPJZEK-UHFFFAOYSA-N

• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C15H13F3N2O2S and its molecular weight is 342.3 g/mol. The purity is usually 95%.

1-(3-Phenyl-1,2-oxazole-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane

Usually In Stock

• CAS RN:
• 2094198-12-4

• Formula:
• C18H19N3O2

• InChI:
• InChI=1S/C18H19N3O2/c1-2-9-20-10-6-11-21(13-12-20)18(22)17-14-16(19-23-17)15-7-4-3-5-8-15/h1,3-5,7-8,14H,6,9-13H2

• InChIKey:
• AWLODJWDKWMKQM-UHFFFAOYSA-N

• 1-(3-Phenyl-1,2-oxazole-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane is a useful research compound. Its molecular formula is C18H19N3O2 and its molecular weight is 309.369. The purity is usually 95%.

2-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-6-fluorobenzamide

In Stock

• CAS RN:
• 1019098-12-4

• Formula:
• C22H18ClFN6O

• InChI:
• InChI=1S/C22H18ClFN6O/c1-13-12-14(2)30(29-13)20-11-10-19(27-28-20)25-15-6-8-16(9-7-15)26-22(31)21-17(23)4-3-5-18(21)24/h3-12H,1-2H3,(H,25,27)(H,26,31)

• InChIKey:
• VBKOPRNEYVBWMG-UHFFFAOYSA-N

• 2-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C22H18ClFN6O and its molecular weight is 436.9 g/mol. The purity is usually 95%.

[3-(Pyridin-3-yloxymethyl)azetidin-1-yl]-(9H-xanthen-9-yl)methanone

Usually In Stock

• CAS RN:
• 2379998-12-4

• Formula:
• C23H20N2O3

• InChI:
• InChI=1S/C23H20N2O3/c26-23(25-13-16(14-25)15-27-17-6-5-11-24-12-17)22-18-7-1-3-9-20(18)28-21-10-4-2-8-19(21)22/h1-12,16,22H,13-15H2

• InChIKey:
• UWDAODGWUYWGHN-UHFFFAOYSA-N

• [3-(Pyridin-3-yloxymethyl)azetidin-1-yl]-(9H-xanthen-9-yl)methanone is a useful research compound. Its molecular formula is C23H20N2O3 and its molecular weight is 372.424. The purity is usually 95%.

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-[3-(trifluoromethyl)phenyl]acetamide

• CAS RN:
• 2060498-12-4; 656247-17-5

• Formula:
• C15H13F3N2O2S

• InChI:
• InChI=1S/C15H13F3N2O2S/c1-8-13(9(2)21)23-14(19-8)20(10(3)22)12-6-4-5-11(7-12)15(16,17)18/h4-7H,1-3H3

• InChIKey:
• AJCFAPFLXPJZEK-UHFFFAOYSA-N

• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C15H13F3N2O2S and its molecular weight is 342.34. The purity is usually 95%.